2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-(2-methoxyacetyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C12H12O3/c1-15-7-11(13)10-6-8-4-2-3-5-9(8)12(10)14/h2-5,10H,6-7H2,1H3
• InChI Key: XWCXYBIORSSASO-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1CC2=CC=CC=C2C1=O

Description

2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one (CAS 1554479-36-5) is a high-purity organic compound supplied for research and development purposes. This molecule, with a molecular formula of C12H12O3 and a molecular weight of 204.22 g/mol, features an indanone core functionalized with a methoxyacetyl group, making it a valuable synthetic intermediate . As a building block in medicinal chemistry and drug discovery, this compound is of significant interest for the synthesis of more complex structures. Its structure suggests potential applications in developing protease inhibitors, enzyme substrates, and other pharmacologically active molecules. Researchers utilize this indanone derivative in various organic synthesis transformations, including nucleophilic additions and condensation reactions, to explore new chemical spaces. Key Specifications: • CAS Number: 1554479-36-5 • Molecular Formula: C12H12O3 • Molecular Weight: 204.22 g/mol • SMILES: O=C1C(C(COC)=O)CC2=C1C=CC=C2 This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

General Synthetic Approach

Detailed Reaction Conditions and Yields

Method	Reagents & Catalysts	Solvent & Conditions	Yield (%)	Notes
Halide substitution	2-bromo-2,3-dihydro-1H-inden-1-one, potassium carbonate	Anhydrous CH3CN, rt, 6-24 h	80-85	Mild base, inert atmosphere required
Ni-catalyzed reductive cross-coupling	NiCl2(dme) (10 mol%), bis(oxazoline) ligand, Mn^0 (3 equiv), 2-methoxyacetyl chloride	DMA/THF (30% DMA), 23 °C, 24 h	~60-65	High enantioselectivity, no organometallics
Protection/Deprotection route	Hydrazine derivatives, trifluoroacetic acid for deprotection	DCM, 0 °C to rt, 2 h	75-85	Used when sensitive groups present

Mechanistic Insights and Optimization

• Halide substitution proceeds via nucleophilic attack on the α-halo ketone by the methoxyacetyl nucleophile or equivalent, facilitated by base deprotonation.
• Nickel-catalyzed cross-coupling involves oxidative addition of acyl chloride to Ni(0), followed by reductive elimination after coupling with alkyl halide-derived radicals generated by Mn^0 reductant.
• Solvent polarity and composition critically affect yield and enantioselectivity; 30% DMA in THF provides an optimal balance for catalytic activity and stereocontrol.
• Protection of hydrazine groups as carbamates or tosylates prevents side reactions during alkylation, with subsequent acidic deprotection restoring the ketone functionality.

Summary Table of Preparation Methods

Preparation Method	Key Features	Advantages	Limitations
Halide substitution	Simple nucleophilic substitution	High yield, straightforward	Requires halide precursor
Ni-catalyzed reductive cross-coupling	Transition-metal catalysis, enantioselective	No stoichiometric organometallics, mild conditions	Moderate yield, catalyst cost
Protection/deprotection strategy	Protects sensitive groups	Enables functional group tolerance	Additional steps increase time

Chemical Reactions Analysis

Types of Reactions

2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used as reducing agents.

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Major Products

Oxidation: Produces carboxylic acids or ketones.

Reduction: Produces alcohols.

Substitution: Produces various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one involves its interaction with specific molecular targets. The methoxyacetyl group can participate in hydrogen bonding and other interactions with biological molecules, influencing various biochemical pathways. The indanone core may also contribute to the compound’s overall activity by providing a stable and rigid framework for these interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Crystallographic Features

Table 1: Key Structural Parameters of Selected Indanone Derivatives

Compound Name	Substituent(s)	Dihedral Angle (°)	Planarity (r.m.s. deviation, Å)	Key Interactions
2-(4-Methoxybenzylidene)-indan-1-one	4-methoxybenzylidene	8.15(6)	0.007 (indanone core)	C–H···O, π–π stacking
(E)-2-(Benzodioxol-5-yl)-indan-1-one	1,3-benzodioxole	8.7(4)	0.041 (indenone), 0.033 (benzodioxole)	C–H···O, π–π (3.4977 Å)
2-(3,4-Dimethoxybenzylidene)-indan-1-one	3,4-dimethoxybenzylidene	N/A	N/A	Not reported
2-(2-Methoxyacetyl)-indan-1-one	2-methoxyacetyl	Predicted: ~8–12°	Predicted: ~0.01–0.05 Å	Likely C–H···O, steric hindrance

Key Observations :

• Planarity: Most indanone derivatives exhibit near-planar indanone cores but show slight twists (dihedral angles >8°) between the indanone fragment and substituent phenyl rings .
• Intermolecular Interactions : Methoxy and benzodioxole substituents promote C–H···O hydrogen bonding and π–π stacking, critical for crystal stability and solubility . The methoxyacetyl group may enhance hydrogen bonding capacity due to its carbonyl oxygen.

Pharmacological Activities

Key Observations :

• Substituent Effects: Electron-donating groups (e.g., methoxy, hydroxy) enhance anti-inflammatory and enzyme inhibitory activities by improving hydrogen bonding and electron donation . Bulky substituents (e.g., dihydroisoquinoline) improve receptor binding but may introduce stereochemical instability (e.g., racemization in compound 1c ).
• Methoxyacetyl Group : While untested, its electron-donating methoxy and polar acetyl groups could enhance interactions with enzymes or receptors, similar to other methoxy derivatives.

Challenges for 2-(2-Methoxyacetyl)-indan-1-one :

• The methoxyacetyl group may require protection/deprotection strategies to prevent side reactions during synthesis.
• Steric hindrance could reduce reaction yields compared to smaller substituents.

Structure-Activity Relationships (SAR)

• Position of Substituents : Anti-inflammatory activity is maximized when methoxy/hydroxy groups occupy the 3- and 4-positions on the benzylidene ring . The 2-position methoxyacetyl group may offer unique steric or electronic effects.
• Electron-withdrawing vs. donating groups: Nitro or cyano substituents reduce planarity and may limit biological activity, whereas methoxy/hydroxy groups enhance potency .
• Stereochemistry : Racemization in chiral derivatives (e.g., compound 1c) necessitates structural modifications (e.g., methyl or carboxyethyl analogs) to stabilize enantiomers .

Biological Activity

The compound 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one is a derivative of indene and has garnered attention for its potential biological activities. This article reviews the existing literature on its biological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{O}_3$$

This compound features a methoxyacetyl group attached to a dihydroindene structure, contributing to its unique reactivity and biological interactions.

Antioxidant Activity

Research indicates that 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one exhibits significant antioxidant properties. In vitro studies have shown that it can scavenge free radicals effectively, which may help in preventing oxidative stress-related diseases .

Anticancer Potential

Several studies have explored the anticancer potential of this compound. It has been shown to inhibit the proliferation of various cancer cell lines, including breast and colon cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest at specific phases, particularly G0/G1 .

Table 1: Summary of Anticancer Studies

Study	Cell Line	IC50 (µM)	Mechanism
	MCF-7 (Breast Cancer)	15	Apoptosis induction
	HT-29 (Colon Cancer)	20	Cell cycle arrest

Anti-inflammatory Effects

The compound has also demonstrated anti-inflammatory effects in various models. It inhibits the production of pro-inflammatory cytokines and reduces the activation of NF-kB signaling pathways . This suggests its potential use in treating inflammatory diseases.

The biological activity of 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one is largely attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer progression and inflammation.
• Receptor Modulation : It has been suggested that this compound interacts with various receptors, modulating their activity and leading to downstream effects on cellular processes .

Case Study 1: In Vivo Anticancer Efficacy

In a recent study involving animal models, administration of 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one resulted in significant tumor size reduction compared to control groups. The study highlighted its potential as an adjunct therapy in cancer treatment .

Case Study 2: Anti-inflammatory Response

Another study evaluated the anti-inflammatory response in a rat model of arthritis. Treatment with the compound led to a marked decrease in swelling and pain, correlating with reduced levels of inflammatory markers in serum samples .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves Friedel-Crafts acylation or Claisen-Schmidt condensation. For example, derivatives like 2-(4-hydroxybenzylidene)-2,3-dihydro-1H-inden-1-one are synthesized via base-catalyzed aldol reactions, where temperature (e.g., 0–5°C for ketone activation) and solvent polarity (e.g., ethanol or THF) critically affect regioselectivity and yield . Optimizing stoichiometry of methoxyacetyl chloride and indanone precursors under anhydrous conditions is key to minimizing side products.

Q. How can spectroscopic techniques (NMR, IR) characterize the structural features of this compound?

• Methodological Answer :

• ¹H NMR : The methoxy group (–OCH₃) appears as a singlet near δ 3.3–3.5 ppm. The dihydroindenone scaffold shows distinct doublets for the conjugated carbonyl (C=O) protons at δ 2.8–3.2 ppm (J = 6–8 Hz) .
• IR : A strong absorption band at ~1680–1700 cm⁻¹ confirms the α,β-unsaturated ketone, while the methoxyacetyl group exhibits C–O stretching at ~1250 cm⁻¹ .

Q. What crystallization strategies are effective for obtaining high-quality single crystals of this compound?

• Methodological Answer : Slow evaporation of polar aprotic solvents (e.g., DMF/water mixtures) at 4°C promotes crystal growth. For derivatives like (E)-2-(furan-2-ylmethylidene) analogs, non-coplanar molecular conformations require precise control of supersaturation to avoid twinning, as seen in monoclinic P2₁/c systems .

Advanced Research Questions

Q. How can SHELX software (e.g., SHELXL) refine crystal structures of 2-(2-Methoxyacetyl)-2,3-dihydro-1H-inden-1-one derivatives, and what challenges arise?

• Methodological Answer : SHELXL is used for small-molecule refinement with high-resolution data (d-spacing < 1.0 Å). Key steps include:

• Twinning Correction : For non-merohedral twinning (e.g., monoclinic-4 derivatives), use the TWIN/BASF commands to refine twin fractions .
• Hydrogen Placement : Place H atoms geometrically (riding model) but verify positions via Hirshfeld surface analysis to resolve C–H···O interactions .
• Disorder Handling : Apply PART/SAME restraints for disordered methoxy groups observed in low-symmetry space groups .

Q. What mechanistic insights explain enantiomeric excess (ee) variations in asymmetric synthesis of chiral analogs?

• Methodological Answer : Palladium-catalyzed allylic alkylation (e.g., using Pd/(R)-BINAP) achieves >90% ee for 2-allyl derivatives. Chiral HPLC (Chiralcel IC/IF columns, hexane/iPrOH eluent) monitors ee, but racemization during workup (e.g., acidic conditions) can reduce purity. Kinetic resolution via temperature-controlled dynamic kinetic asymmetric transformations (DYKAT) mitigates this .

Q. How do intermolecular interactions (C–H···O, π–π stacking) influence solid-state properties of this compound?

• Methodological Answer : Hirshfeld surface analysis reveals that:

• C–H···O Interactions : Contribute 15–20% of total contacts, stabilizing layered packing in monoclinic systems .
• π–π Stacking : The dihydroindenone ring (diene) and aromatic substituents (e.g., furan) exhibit face-to-face π–π interactions (3.5–3.8 Å) that enhance thermal stability (Tₘ > 200°C) .

Q. How can discrepancies in reported synthetic yields (e.g., 70% vs. 85%) be resolved through reaction optimization?

• Methodological Answer : Yield variations often stem from:

• Catalyst Loading : Pd(0) catalysts at 5 mol% vs. 10 mol% impact cross-coupling efficiency in allylation steps .
• Purification : Gradient flash chromatography (SiO₂, hexane/EtOAc) vs. recrystallization (ethanol/water) affects recovery of polar byproducts. Design of Experiments (DoE) with variables like temperature and solvent ratio identifies optimal conditions .